Cas no 2098012-68-9 (3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• CAS No: 2098012-68-9
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 5724224
• PubChem ID: 121203286
• Update Time: 2025-07-22

3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl]propanoic acid
• F1907-7165
• 3-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• AKOS026711528
• 2098012-68-9
• 1-Pyrrolidinepropanoic acid, 3-ethoxy-3-(trifluoromethyl)-
• 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C10H16F3NO3/c1-2-17-9(10(11,12)13)4-6-14(7-9)5-3-8(15)16/h2-7H2,1H3,(H,15,16)
• InChI Key： LAHDNWAICWUXTF-UHFFFAOYSA-N
• SMILES： FC(C1(CN(CCC(=O)O)CC1)OCC)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 299.1±40.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

Introduction to 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS No. 2098012-68-9) and Its Emerging Applications in Chemical Biology

The compound 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid, identified by the CAS number 2098012-68-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its unique pharmacological properties and potential applications in drug discovery. The presence of both ethoxy and trifluoromethyl substituents in the pyrrolidinyl moiety contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with enhanced binding affinities and selectivity. The structural motif of 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid aligns well with this trend, as it incorporates elements known to improve metabolic stability and bioavailability. Specifically, the trifluoromethyl group is widely recognized for its ability to modulate lipophilicity and binding interactions, while the ethoxy substituent can enhance solubility and reduce toxicity. These features make the compound an attractive scaffold for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have indicated that derivatives of pyrrolidine-based structures exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The specific arrangement of functional groups in 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid suggests that it may interact with these targets with high efficacy. Furthermore, its ability to cross the blood-brain barrier enhances its therapeutic potential for central nervous system disorders.

The synthesis of 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid presents a formidable challenge due to the complexity of its structure. However, advancements in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct the pyrrolidinyl core with high precision. These methodologies not only improve yield but also minimize unwanted byproducts, ensuring that the final product meets stringent purity standards required for pharmaceutical applications.

Recent research has also highlighted the compound's potential in oncology. Studies using computational modeling have predicted that derivatives of 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid could inhibit kinases involved in tumor growth and metastasis. The trifluoromethyl group, in particular, has been shown to enhance binding affinity to protein targets, thereby increasing therapeutic efficacy. Additionally, the ethoxy substituent may contribute to selective toxicity by preferentially targeting cancer cells over normal tissues. These findings underscore the compound's promise as a lead molecule for developing novel anticancer agents.

The pharmacokinetic profile of 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid is another area of active investigation. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including moderate oral bioavailability and prolonged half-life. These characteristics are critical for ensuring sustained therapeutic effects while minimizing dosing frequency. Furthermore, its metabolic stability suggests that it may be less susceptible to degradation by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

In conclusion, 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS No. 2098012-68-9) represents a promising candidate for further development in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a compelling target for future studies. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in the discovery and development of next-generation therapeutics.